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Compound of Interest

Compound Name:
1-bromo-6-fluoro-2,3-dihydro-1H-

indene

CAS No.: 1188147-00-3

Cat. No.: B2374526

Get Quote

Executive Summary
Halogenated indanes (2,3-dihydro-1H-indene derivatives) represent a critical scaffold in

medicinal chemistry, serving as bioisosteres for catecholamines and rigidified

phenylalkylamines. Their thermodynamic stability, lipophilicity, and phase transition behaviors

are pivotal for drug formulation and receptor binding kinetics.

This guide provides a comprehensive analysis of the thermodynamic landscape of these

derivatives, moving from fundamental thermochemical data to advanced computational

prediction methods. It addresses the scarcity of direct experimental data for specific derivatives

by applying Group Additivity Methods and Density Functional Theory (DFT) protocols.

Thermochemical Data & Phase Transitions
Baseline Thermodynamic Parameters
The indane core exhibits specific thermodynamic characteristics due to the ring strain inherent

in the fused cyclopentyl-benzene system. Substitution with halogens (F, Cl, Br, I) dramatically
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alters these properties via inductive effects and changes in crystal lattice energy.

Table 1: Thermodynamic Properties of Indane and Key Halogenated Derivatives

Compoun
d

Structure
MW (
g/mol )

MP (°C) BP (°C) (gas)
(kJ/mol)

Density
(g/cm³)

Indane 118.18 -51.4 176.5
+19.2

(Exp)
0.965

5-

Fluoroinda

ne

136.17 -35 (Est) 185 (Est)
-165.0

(Calc)
1.08 (Est)

5-

Chloroinda

ne

152.62 - 229 (Est)
-15.5

(Calc)
1.15 (Est)

5-Chloro-1-

indanone
166.60 94 - 98 - - -

5-Iodo-2-

aminoinda

ne

259.09 - ~299 - 1.75

*Calculated via Group Additivity Method (See Section 3).

Halogen-Specific Trends
Fluorine Effect: Introduction of fluorine (C-F) typically lowers the boiling point relative to other

halogens due to low polarizability, but increases metabolic stability. The C-F bond adds

significant exothermicity to the enthalpy of formation (

).

Iodine Effect: Iodine derivatives (e.g., 5-IAI) exhibit high boiling points and densities due to

increased London dispersion forces and halogen bonding capability (

-hole interactions).
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Predictive Thermochemistry: Group Additivity
Method
When experimental data is unavailable, thermodynamic properties must be estimated using

Benson’s Group Additivity Method. This approach is standard in process safety and scale-up

calculations.

Calculation Protocol
To estimate

for 5-Fluoroindane:

Base Value (Indane):

[1]

Correction: Remove one

bond and add one

bond.

Increment Values:

:

(Substitution increment)

Calculation:

Structure-Property Logic Diagram
The following diagram illustrates how halogen substitution propagates changes through the

molecular system, affecting macroscopic properties.
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Figure 1: Causal pathways linking halogen substitution to macroscopic thermodynamic

properties.[2][1][3][4][5][6]

Experimental Protocols for Property Determination
For researchers synthesizing novel derivatives, the following protocols ensure accurate

thermodynamic characterization.

Differential Scanning Calorimetry (DSC)
Objective: Determine Melting Point (

) and Enthalpy of Fusion (

).

Sample Prep: Weigh 2–5 mg of dried halogenated indane into a Tzero aluminum pan.

Hermetically seal.
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Reference: Use an empty, matched aluminum pan.

Purge Gas: Nitrogen (

) at 50 mL/min to prevent oxidation.

Ramp Cycle:

Equilibrate at -80°C (if liquid/low MP expected) or 25°C.

Ramp 10°C/min to 20°C above expected

.

Isothermal hold for 1 min.

Cool 10°C/min to baseline.

Analysis: Integrate the endothermic peak. The onset temperature is

; peak area is

.

Isothermal Titration Calorimetry (ITC)
Objective: Measure binding thermodynamics (

) of indane derivatives to protein targets.

Ligand: Halogenated indane dissolved in DMSO/Buffer (match buffer exactly to prevent heat

of dilution).

Cell: Protein solution (e.g., 20-50

).

Injection: 20 injections of 2

each.
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Note: Halogenated compounds often exhibit slow solubility kinetics; ensure complete

dissolution before loading.

Computational Approaches (DFT)[6]
Direct measurement is often resource-intensive. Density Functional Theory (DFT) provides

high-accuracy estimations if the correct functionals are chosen to account for halogen-specific

interactions (dispersion and

-holes).

Recommended Functionals
M06-2X: Excellent for main-group thermochemistry and non-covalent interactions involving

halogens.

wB97X-D: Includes dispersion corrections (D) essential for large atoms like Bromine and

Iodine.

Basis Sets:

F, Cl: 6-311+G(d,p)

Br, I: def2-TZVP (requires Effective Core Potentials for Iodine).

Computational Workflow
The following workflow ensures self-consistent thermodynamic data generation.
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Figure 2: DFT workflow for calculating standard thermodynamic parameters.

Applications in Drug Discovery
The thermodynamic profile of halogenated indanes directly influences their utility in drug

design:

Metabolic Blocking: Substitution at the C5 position (para to the bridgehead) with Fluorine

blocks P450 oxidation, extending half-life (

barrier increases).
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Lipophilicity Tuning:

: Minimal steric change, moderate

increase.

: Significant steric increase, large

increase (enhanced BBB permeability).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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